Cas no 1186189-28-5 (Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate
• CAS No: 1186189-28-5
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD23703415
• CID: 1079205
• PubChem ID: 54731416
• Update Time: 2025-10-28

Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxylate
• AG-L-20532
• CTK4B0764
• ethyl 4-hydroxy-2-oxo-1,2-dihydro-1,8-naphthyridin-3-carboxylate
• FT-0682595
• I14-14721
• SureCN1063233
• SureCN3393412
• 1186189-28-5
• AKOS015856292
• ETHYL 2,4-DIHYDROXY-1,8-NAPHTHYRIDINE-3-CARBOXYLATE
• SCHEMBL1063233
• EN300-365279
• CS-0338929
• BDBM50534536
• AKOS027331754
• DTXSID00716371
• MFCD23703415
• AS-41604
• ethyl 4-hydroxy-2-oxo-1H-1,8-naphthyridine-3-carboxylate
• DB-061340
• CHEMBL4443073
• Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate

• MDL： MFCD23703415
• Inchi： 1S/C11H10N2O4/c1-2-17-11(16)7-8(14)6-4-3-5-12-9(6)13-10(7)15/h3-5H,2H2,1H3,(H2,12,13,14,15)
• InChI Key： HOHNPZFKJNMKDE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(NC2C(=CC=CN=2)C=1O)=O)=O

Computed Properties

• Exact Mass: 234.0641
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 491.4±45.0 °C at 760 mmHg
• PSA: 88.52
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Additional information on Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate

Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate (CAS No. 1186189-28-5): A Comprehensive Overview

Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate (CAS No. 1186189-28-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 2,4-dihydroxy substituents and the presence of a carboxylate ester group at the 3-position, contribute to its unique chemical properties and reactivity.

The chemical structure of Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate consists of a fused bicyclic system comprising a pyridine ring and a pyrimidine ring. This arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. The presence of hydroxyl groups at the 2 and 4 positions enhances the molecule's solubility in polar solvents and its ability to interact with various biomolecules. Additionally, the carboxylate ester functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in naphthyridine derivatives due to their potential as pharmacological agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, antiviral, anticancer, and anti-inflammatory applications. The 2,4-dihydroxy motif is particularly noteworthy as it has been identified as a key pharmacophore in several bioactive molecules. Studies have demonstrated that this structural feature can enhance binding interactions with enzymes and receptors, leading to improved efficacy.

One of the most compelling aspects of Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate is its versatility in synthetic chemistry. The carboxylate ester group can be readily transformed into other functional groups such as amides or acids through standard organic transformations. This flexibility allows researchers to modify the molecule's properties to suit specific applications. For instance, incorporation into peptide mimetics or prodrugs could enhance bioavailability or target specificity.

The compound's potential as a building block for more complex molecules has also been explored. By leveraging its reactive sites, chemists can construct larger scaffolds that mimic natural products or designed heterocycles with enhanced biological activity. Such strategies are particularly relevant in drug discovery pipelines where novel molecular architectures are sought to overcome resistance mechanisms or improve therapeutic outcomes.

Recent advancements in computational chemistry have further facilitated the study of Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential biological targets. These simulations have provided valuable insights into how structural modifications can influence activity profiles. For example, computational studies have highlighted the importance of optimizing hydrogen bonding interactions involving the hydroxyl groups and the carboxylate moiety.

In vitro studies have begun to unravel the pharmacological profile of Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate. Initial investigations suggest that this compound exhibits moderate activity against certain bacterial strains due to its ability to disrupt essential metabolic pathways. Additionally, preliminary data indicate potential antifungal properties when tested against selected yeasts. These findings underscore the compound's promise as a lead structure for further development.

The synthesis of Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the naphthyridine core followed by functional group interconversions to introduce the hydroxyl and ester groups. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts.

The compound's stability under various conditions is another critical consideration for its practical application. Studies have evaluated its behavior under different storage conditions and solvent systems to ensure long-term viability for research purposes. Stability data are essential for formulating reliable reagents and ensuring consistent performance in experimental protocols.

Ethical considerations are also important when working with novel chemical entities like Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate. Researchers must adhere to stringent safety protocols during handling and disposal to prevent environmental contamination or unintended exposure risks. Collaborative efforts between chemists and regulatory experts help ensure that best practices are followed throughout the research process.

The future direction for Ethyl 2,4-Dihydroxy-1,8-naphthyridine-3-carboxylate lies in expanding its biological evaluation across multiple therapeutic areas using high-throughput screening technologies. By testing thousands of compounds against large panels of targets simultaneously， researchers can rapidly identify promising derivatives for further optimization。 Additionally， exploring its role as an intermediate in medicinal chemistry could unlock new synthetic strategies with broader applicability。